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Compound of Interest

Compound Name: Diethyl pentadecanedioate

Cat. No.: B073153 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Diethyl pentadecanedioate. It offers

procedural guidance on personal protective equipment, operational plans for safe handling and

storage, and protocols for disposal.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for Diethyl pentadecanedioate is not readily

available, data from structurally similar long-chain dicarboxylic acid esters suggest that it is of

low acute toxicity. However, as with any laboratory chemical, it is crucial to handle it with care

to minimize exposure. Potential hazards may include skin and eye irritation upon direct contact.

A related compound, 1,15-Diethyl 2,2,14,14-tetramethyl-8-oxopentadecanedioate, is listed with

GHS hazard statements indicating it may be harmful if swallowed, in contact with skin, or if

inhaled[1]. Therefore, appropriate personal protective equipment (PPE) is necessary.

Summary of Potential Hazards:
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Hazard Type Description

Acute Toxicity (Oral, Dermal, Inhalation)

May be harmful if swallowed, in contact with

skin, or inhaled, based on data for similar

compounds[1].

Skin Contact
Prolonged or repeated contact may cause skin

irritation.

Eye Contact May cause eye irritation.

Aquatic Toxicity
A safety data sheet for a similar compound

indicates it may be harmful to aquatic life[2].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling Diethyl pentadecanedioate,

based on general laboratory safety standards and information for similar chemicals.

Recommended Personal Protective Equipment:
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Body Part PPE Recommendation
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for

protection against a broad

range of chemicals[3][4].

Gloves should be inspected

before each use and disposed

of properly after handling the

chemical[2].

Eyes

Safety glasses with side

shields or chemical splash

goggles

In situations with a potential for

splashing, chemical splash

goggles are required[3][5].

Standard safety glasses

meeting ANSI Z.87.1

standards are acceptable for

low-risk procedures[3].

Body Laboratory coat

A standard, buttoned lab coat

should be worn to protect the

skin and personal clothing[3].

Respiratory

Not generally required under

normal use with adequate

ventilation

If working in a poorly ventilated

area or if aerosols may be

generated, a respirator may be

necessary. All respirator use

must comply with a

comprehensive respiratory

protection program[3][6].

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Diethyl
pentadecanedioate and ensuring a safe laboratory environment.

Experimental Workflow for Handling
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The following diagram illustrates the standard workflow for safely handling Diethyl
pentadecanedioate in a laboratory setting.

Preparation

Handling

Cleanup & Disposal

Review SDS/Safety Info

Don PPE

Retrieve from Storage

Weigh/Measure in Ventilated Area

Perform Experiment

Decontaminate Work Area

Dispose of Waste

Doff PPE

Wash Hands
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Click to download full resolution via product page

Safe handling workflow for Diethyl pentadecanedioate.

Step-by-Step Handling Protocol:
Preparation:

Review all available safety information for Diethyl pentadecanedioate and similar

chemicals.

Ensure a chemical spill kit is readily accessible.

Put on all required personal protective equipment as outlined in the table above.

Handling:

Retrieve the chemical from its designated storage area.

Handle the substance in a well-ventilated area, such as a fume hood, especially if heating

or aerosolizing.

Avoid direct contact with skin and eyes[7]. Do not breathe in any vapors or mists[8].

Keep the container tightly closed when not in use[8][9].

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents[7][9].

Keep containers tightly sealed to prevent contamination[8][9].

Disposal Plan
Proper disposal of chemical waste is essential to protect the environment and comply with

regulations.

Waste Characterization and Segregation
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Chemical Waste: Unused Diethyl pentadecanedioate and any solutions containing it should

be considered chemical waste.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, pipette tips, and paper towels, should also be disposed of as chemical waste.

Step-by-Step Disposal Protocol:
Collection:

Collect all waste containing Diethyl pentadecanedioate in a clearly labeled, sealed, and

appropriate waste container.

Do not mix with other incompatible waste streams.

Labeling:

Label the waste container with "Hazardous Waste" and list all contents, including Diethyl
pentadecanedioate and any solvents used.

Storage of Waste:

Store the waste container in a designated satellite accumulation area.

Disposal:

Dispose of the waste through your institution's environmental health and safety (EHS)

office, following all local, state, and federal regulations[2][7][9]. Do not pour chemical

waste down the drain[2][7].

The following diagram outlines the logical flow for the disposal of Diethyl pentadecanedioate
waste.
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Waste disposal workflow for Diethyl pentadecanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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